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Compound of Interest

Compound Name:
3-Cyclopropoxy-4-fluoro-2-

methylpyridine

Cat. No.: B14816574

Get Quote

Executive Summary
3-Cyclopropoxy-4-fluoro-2-methylpyridine (MW: 167.18 g/mol ) is a functionalized pyridine

derivative characterized by a delicate balance of basicity and electrophilicity. Its utility in drug

development is defined by two competing chemical behaviors: the lipophilicity conferred by the

cyclopropoxy/methyl groups and the reactivity of the 4-fluoro substituent.

Solubility: Exhibits pH-dependent aqueous solubility (high solubility at pH < 4.0). Highly

soluble in aprotic organic solvents (DCM, DMSO).

Stability Criticality: The compound is metastable. The 4-fluoro position is highly activated

towards Nucleophilic Aromatic Substitution (SNAr), particularly under acidic conditions or in

nucleophilic solvents (alcohols). The cyclopropyl ether linkage presents a secondary risk of

acid-catalyzed ring opening.
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Property Value / Description Technical Context

Molecular Formula C9H10FNO --

Molecular Weight 167.18 g/mol

Low MW fragment, favorable

for CNS penetration if

lipophilicity is controlled.

Physical State
Low-melting solid or Viscous

Liquid

Analogs (e.g., 3-fluoro-2-

methylpyridine) are liquids.

The cyclopropoxy group adds

rigidity, potentially raising MP

slightly.

Predicted pKa 3.8 – 4.5 (Pyridine Nitrogen)

The electron-withdrawing 4-

Fluoro group lowers the pKa

relative to 2-picoline (pKa

~5.9).

Predicted LogP 2.2 – 2.8

Moderately lipophilic. The

cyclopropyl group adds ~1.0

log unit compared to a

methoxy group.

H-Bond Donors/Acceptors 0 / 3
Pyridine N, Ether O, and

Fluorine act as acceptors.

Solubility Profile
Aqueous Solubility & pH Dependence
As a weak base (pKa ~4.0), the solubility of 3-Cyclopropoxy-4-fluoro-2-methylpyridine is

governed by the Henderson-Hasselbalch equation.

pH < 2.0 (Simulated Gastric Fluid):High Solubility (>10 mg/mL). The pyridine nitrogen is fully

protonated (

), forming a soluble pyridinium salt.

pH 4.0 – 6.0:Transitional Solubility. As pH approaches pKa, solubility drops logarithmically.
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pH > 7.0 (Physiological/Basic):Low Solubility (<0.1 mg/mL). The neutral free base

predominates, limiting solubility due to the lipophilic cyclopropyl and fluoro substituents.

Organic Solvent Compatibility
Selection of process solvents is critical to prevent degradation (see Section 4).

Recommended (Inert): Dichloromethane (DCM), Ethyl Acetate, Acetonitrile (ACN), DMSO,

Toluene.

Restricted (Nucleophilic): Methanol, Ethanol, Isopropanol. Risk: SNAr displacement of

fluorine.

Restricted (Reactive): Acetone. Risk: Aldol-type condensation if trace base is present.

Stability & Degradation Mechanisms
The stability of this molecule is defined by two major electrophilic "hotspots": the C4-position

(activated by the pyridine nitrogen) and the cyclopropyl ether oxygen.

Nucleophilic Aromatic Substitution (SNAr)
The 4-fluoro substituent is the primary stability risk. In pyridines, the 2- and 4-positions are

electron-deficient. The electronegativity of the 4-fluoro atom, combined with the electron-

withdrawing nature of the pyridine ring, makes this position highly susceptible to nucleophilic

attack.

Mechanism: If dissolved in a nucleophilic solvent (e.g., Methanol) and heated or catalyzed by

acid/base, the solvent can displace the fluoride ion.

Reaction:

Prevention: Avoid protic solvents (MeOH, EtOH) during heating steps. Use non-nucleophilic

bases (e.g., DIPEA, t-BuOK) if base is required.

Acid-Catalyzed Ring Opening
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Cyclopropyl ethers are acid-sensitive. While the electron-poor pyridine ring stabilizes the ether

oxygen (reducing basicity), strong acids can protonate the ether oxygen, leading to ring

opening.

Mechanism: Protonation of ether oxygen

C-O bond cleavage

Formation of ring-opened alkyl chain (often rearranging to an allyl or homoallyl cation
derivative).

Risk Level: Moderate. Requires strong acid (e.g., HCl, TFA) and heat.

Visualizing Degradation Pathways
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Figure 1: Primary degradation pathways. The SNAr pathway is the dominant risk in nucleophilic

solvents.

Experimental Protocols
Protocol: Equilibrium Solubility Determination
Do not use standard UV-Vis without HPLC separation due to potential degradation during the

assay.

Preparation: Prepare buffer solutions at pH 1.2, 4.5, 6.8, and 7.4.

Saturation: Add excess solid compound to 2 mL of each buffer in amber glass vials.
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Equilibration: Shake at 25°C for 24 hours.

Filtration: Filter supernatant through a 0.22 µm PTFE filter (avoid Nylon, which can bind

pyridines).

Analysis: Analyze filtrate by HPLC-UV (254 nm).

Mobile Phase: ACN / 10mM Ammonium Bicarbonate (pH 8.0). Note: Use basic mobile

phase to ensure sharp peak shape for basic pyridines.

Protocol: Forced Degradation (Stress Testing)
To validate the stability profile, perform the following stress tests:

Stress Condition Procedure Expected Outcome

Acid Hydrolysis 0.1 N HCl, 60°C, 4 hours
Potential ring opening; check

for polar impurities.

Base Hydrolysis 0.1 N NaOH, 60°C, 4 hours
Likely stable, unless F is

displaced by OH (low risk).

Oxidation 3% H2O2, RT, 2 hours
Formation of Pyridine N-Oxide

(M+16).

Nucleophilic Stress
Dissolve in Methanol, 50°C, 12

hours

Critical: Check for M-4 (F

OMe) exchange.

Handling and Storage Recommendations
Storage: Store at -20°C or 2-8°C under an inert atmosphere (Argon/Nitrogen).

Container: Amber glass vials with PTFE-lined caps. Avoid long-term storage in plastic if liquid

(potential leaching).

Handling:

Avoid dissolving in methanol or ethanol for long-term stock solutions. Use DMSO or

Acetonitrile.
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Protect from light (pyridines can undergo photodegradation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14816574/docs#technical-guide-solubility-and-
stability-of-3-cyclopropoxy-4-fluoro-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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